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Compound of Interest

Compound Name: BGB-8035

Cat. No.: B11932756

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of BGB-8035, a

highly selective covalent inhibitor of Bruton's tyrosine kinase (BTK), in various mouse models

for oncology and autoimmune disease research.

Introduction
BGB-8035 is a potent and selective inhibitor of Bruton's tyrosine kinase (BTK), a key signaling

molecule in B-cell development, differentiation, and activation.[1][2] Dysregulation of the BTK

signaling pathway is implicated in the pathogenesis of various B-cell malignancies and

autoimmune diseases.[1][2] Preclinical studies in mouse models are crucial for evaluating the

efficacy and pharmacodynamics of BTK inhibitors like BGB-8035. This document summarizes

the available data on BGB-8035 dosage and administration in established mouse models and

provides detailed experimental protocols to guide researchers in their study design.

Data Presentation
The following tables summarize the quantitative data on the dosage and efficacy of BGB-8035
in various mouse and rat models.
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Table 1: BGB-8035 Dosage and Efficacy in an Oncology Mouse Model

Mouse
Model

Cell Line Dosage
Administrat
ion Route &
Schedule

Treatment
Duration

Efficacy
(Tumor
Growth
Inhibition -
TGI)

NOD/SCID

Mice

REC-1

(Mantle Cell

Lymphoma

Xenograft)

7.5 mg/kg PO, BID 16 days 64.1%

15 mg/kg PO, BID 16 days 73.6%

30 mg/kg PO, BID 16 days 79.9%

Table 2: BGB-8035 Dosage and Efficacy in an Autoimmune Disease Rat Model
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Rat Model
Disease
Induction

Dosage
Administrat
ion Route &
Schedule

Treatment
Duration

Efficacy

Lewis Rats

Collagen-

Induced

Arthritis (CIA)

1 mg/kg PO, BID 13 days

Dose-

dependent

inhibition of

arthritis (as

measured by

clinical

scores)

3 mg/kg PO, BID 13 days

Dose-

dependent

inhibition of

arthritis (as

measured by

clinical

scores)

10 mg/kg PO, BID 13 days

Dose-

dependent

inhibition of

arthritis (as

measured by

clinical

scores)

30 mg/kg PO, BID 13 days

Dose-

dependent

inhibition of

arthritis (as

measured by

clinical

scores)

Note: While the CIA data is from a rat model, it provides a valuable reference for designing

studies in mouse models of arthritis.
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Signaling Pathway
BGB-8035 exerts its therapeutic effect by inhibiting the Bruton's tyrosine kinase (BTK)

signaling pathway, which is crucial for B-cell receptor (BCR) signaling.
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BTK Signaling Pathway Inhibition by BGB-8035

Experimental Protocols
Protocol 1: Efficacy Study of BGB-8035 in a Mantle Cell
Lymphoma (MCL) Xenograft Mouse Model
1. Materials:

BGB-8035

Vehicle for oral administration (e.g., 0.5% (w/v) methylcellulose in sterile water)

Female NOD/SCID mice (6-8 weeks old)
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REC-1 human mantle cell lymphoma cells

Matrigel

Sterile PBS

Calipers

Oral gavage needles (20-22 gauge, ball-tipped)

Standard laboratory equipment for cell culture and animal handling

2. Cell Culture and Implantation:

Culture REC-1 cells in appropriate media and conditions as recommended by the supplier.

Harvest cells during the logarithmic growth phase and resuspend in a 1:1 mixture of sterile

PBS and Matrigel at a concentration of 5-10 x 106 cells per 100 µL.

Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

Monitor tumor growth regularly using calipers.

3. Treatment Protocol:

Once tumors reach a palpable size (e.g., 100-200 mm³), randomize mice into treatment and

control groups.

Prepare BGB-8035 dosing solutions in the chosen vehicle at concentrations required to

deliver 7.5, 15, and 30 mg/kg. A fresh solution should be prepared daily.

Administer BGB-8035 or vehicle to the respective groups via oral gavage twice daily (BID) at

a volume of 10 mL/kg.

Continue treatment for 16 consecutive days.

Measure tumor volume and body weight 2-3 times per week. Tumor volume can be

calculated using the formula: (Length x Width²) / 2.
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At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

weight, histology, biomarker analysis).

4. Data Analysis:

Calculate the Tumor Growth Inhibition (TGI) for each treatment group using the formula: TGI

(%) = [1 - (Mean tumor volume of treated group at end of study / Mean tumor volume of

control group at end of study)] x 100.
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MCL Xenograft Model Experimental Workflow
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Protocol 2: Efficacy Study of BGB-8035 in a Collagen-
Induced Arthritis (CIA) Mouse Model
1. Materials:

BGB-8035

Vehicle for oral administration (e.g., 0.5% (w/v) methylcellulose in sterile water)

DBA/1 mice (male, 8-10 weeks old)

Bovine or chicken type II collagen

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Incomplete Freund's Adjuvant (IFA)

Syringes and needles for immunization and oral gavage

Calipers for measuring paw thickness

Clinical scoring system for arthritis severity

2. Induction of CIA:

Emulsify type II collagen with CFA.

On day 0, immunize mice intradermally at the base of the tail with 100 µL of the emulsion.

On day 21, administer a booster immunization with type II collagen emulsified in IFA.

Monitor mice for the onset of clinical signs of arthritis (e.g., paw swelling, erythema).

3. Treatment Protocol:

Upon the first signs of arthritis, randomize mice into treatment and control groups.

Prepare BGB-8035 dosing solutions in the chosen vehicle. Doses used in a rat CIA model

(1, 3, 10, and 30 mg/kg) can be used as a starting point for dose-ranging studies in mice.
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Administer BGB-8035 or vehicle via oral gavage twice daily (BID).

Continue treatment for a predefined period (e.g., 14-21 days).

Monitor clinical signs of arthritis daily or every other day using a scoring system (e.g., 0-4

scale for each paw, with a maximum score of 16 per mouse).

Measure paw thickness using calipers regularly.

4. Data Analysis:

Compare the mean arthritis scores and paw thickness between the treatment and control

groups over time.

At the end of the study, paws can be collected for histological analysis of inflammation,

cartilage damage, and bone erosion.

Serum can be collected to measure levels of autoantibodies and inflammatory cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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